O-(4-bromobenzyl)hydroxylamine

• IUPAC Name: O-[(4-bromophenyl)methyl]hydroxylamine
• InChI: InChI=1S/C7H8BrNO/c8-7-3-1-6(2-4-7)5-10-9/h1-4H,5,9H2
• InChI Key: YTBXSBIQXOHSRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CON)Br
• Molecular Formula: C7H8BrNO
• DSSTOX Substance ID: DTXSID901284002
• Molecular Weight: 202.05 g/mol
• CAS RN: 55418-32-1

Description

O-(4-Bromobenzyl)hydroxylamine is a chemical compound with the molecular formula C7H9BrClNO. It is used in laboratory chemicals and in the manufacture of chemical compounds.

Synthesis Analysis

The synthesis of O-(4-bromobenzyl)hydroxylamine derivatives involves a one-pot preparation process. This process includes O-benzylation of N-hydroxyurethane, followed by basic N-deprotection. The method is advantageous due to its chemo- and regio-selectivity, which allows for the desired O-benzyl hydroxylammonium salts to be obtained in high yield.

Molecular Structure Analysis

The molecular structure of O-(4-Bromobenzyl)hydroxylamine hydrochloride is represented by the formula C7H9BrClNO. The average mass of the molecule is 238.510 Da, and the monoisotopic mass is 236.955597 Da.

Chemical Reactions Analysis

O-(4-Bromobenzyl)hydroxylamine is involved in transition metal-catalyzed C–N bond construction via electrophilic amination reactions. This reaction has emerged as an attractive approach for the synthesis of various organic molecules and pharmaceuticals.

Scientific Research Applications

Inhibition of Enzymatic Activity

O-(4-bromobenzyl)hydroxylamine and its derivatives have been studied for their ability to inhibit enzymes. For instance, they act as competitive inhibitors in relation to substrates for certain enzymes. This inhibition is attributed to the competition between the oxyamino group of the inhibitor and the amino group of the substrate for a carbonyl site of the holoenzyme. Such characteristics were observed in the inhibition of histidine decarboxylase (Leinweber, 1968).

Synthesis and Chemical Reactions

O-(4-bromobenzyl)hydroxylamine plays a role in various synthetic processes. For example, it has been used in the synthesis of multisubstituted triphenylenes and phenanthrenes through cascade reactions involving palladium complex catalysis (Iwasaki et al., 2015). Additionally, it has been utilized in the synthesis of oligoribonucleotides, indicating its versatility in nucleic acid chemistry (Takaku & Kamaike, 1982).

Analytical Applications

In analytical chemistry, derivatives of O-(4-bromobenzyl)hydroxylamine have been employed for derivatizing certain compounds for analysis. For instance, it has been used in the derivatization of keto steroids for analysis by electron-capture gas-liquid chromatography (Youngdale, 1976).

Bioactivation and Interaction with DNA

The hydroxylamine derivatives, including O-(4-bromobenzyl)hydroxylamine, have shown potential in bioactivation processes. For example, a hydroxylamine derivative was observed to participate in reactions leading to DNA-DNA interstrand crosslinking, a significant finding in the context of understanding the mechanisms of cytotoxic agents (Knox et al., 1991).

Environmental Studies

In environmental studies, derivatives of O-(4-bromobenzyl)hydroxylamine have been applied in examining photo-oxidation processes, indicating their utility in understanding environmental chemistry and atmospheric reactions (Alvarez et al., 2009).

Mechanism of Action

The mechanism of action of O-(4-bromobenzyl)hydroxylamine involves the formation of carbon-nitrogen bonds. This is typically achieved through a nucleophilic substitution (SN2) attack of nucleophilic nitrogen on an electrophilic carbon or a reductive amination.

Future Directions

O-Benzoylhydroxylamines, a class of compounds to which O-(4-bromobenzyl)hydroxylamine belongs, have been widely used in both academic and industrial research. They are expected to continue being a practical synthetic tool in the amination toolkit, and we might expect to see many additional developments of unique approaches in the near future.